2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid

• IUPAC Name: 2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C9H5ClF4O2/c10-6-2-1-5(9(12,13)14)4(8(6)11)3-7(15)16/h1-2H,3H2,(H,15,16)
• InChI Key: HXBHODMXTYGKEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)CC(=O)O)F)Cl
• Molecular Formula: C9H5ClF4O2
• DSSTOX Substance ID: DTXSID301203858
• Molecular Weight: 256.58 g/mol
• CAS RN: 261763-14-8

Description

2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid, also known as 2-Fluoro-6-(trifluoromethyl)phenylacetic acid, is a chemical compound with the CAS Number: 179946-32-8. It has a molecular weight of 222.14. The compound is solid in physical form.

Physical And Chemical Properties Analysis

This compound has a boiling point of 86-89.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes, which could potentially be the targets .

Mode of Action

It’s worth noting that similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound may act as an organoboron reagent, participating in carbon–carbon bond-forming reactions .

Biochemical Pathways

It’s known that similar compounds participate in the suzuki–miyaura cross-coupling reactions, which involve the formation of carbon–carbon bonds . This suggests that the compound could potentially affect biochemical pathways involving carbon–carbon bond formation.

Result of Action

Given its potential use in suzuki–miyaura cross-coupling reactions, it might play a role in the formation of carbon–carbon bonds, which are fundamental to many biological processes .

Action Environment

It’s known that the success of suzuki–miyaura cross-coupling reactions, in which similar compounds participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Advantages and Limitations for Lab Experiments

2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid has several advantages for use in laboratory experiments. This compound is stable and easy to handle, making it ideal for use in high-throughput screening assays. This compound is also relatively inexpensive and readily available, making it accessible to researchers with limited resources. However, this compound has certain limitations, such as its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid. One area of interest is the development of more potent and selective inhibitors of specific enzymes using this compound as a starting point. Another area of interest is the use of this compound in the study of metabolic disorders and the development of new therapies for these conditions. Additionally, this compound may have applications in the development of new anti-inflammatory and analgesic drugs.

Scientific Research Applications

2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid has been extensively studied for its potential applications in scientific research. This compound is known for its ability to inhibit the activity of certain enzymes, making it an ideal candidate for studying enzyme kinetics and mechanisms of action. This compound has also been used to study the effects of certain drugs on enzyme activity and to screen for potential drug candidates.

Safety and Hazards

The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust, mist, spray, and to wear protective gloves/clothing/eye protection/face protection. In case of contact with skin or eyes, it is advised to wash with plenty of soap and water.